Cas no 844856-37-7 ((3-fluorophenyl)(3-methoxyphenyl)methanol)

• Product Name: (3-fluorophenyl)(3-methoxyphenyl)methanol
• CAS No: 844856-37-7
• MF: C₁₄H₁₃FO₂
• MW: 232.2507
• CID: 4660013
• Update Time: 2025-06-11

(3-fluorophenyl)(3-methoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• 3-FLUORO-3'-METHOXYBENZHYDROL
• (3-fluorophenyl)(3-methoxyphenyl)methanol

• Inchi： InChI=1S/C14H13FO2/c1-17-13-7-3-5-11(9-13)14(16)10-4-2-6-12(15)8-10/h2-9,14,16H,1H3
• InChI Key： FGEAOSYXTCGVGV-UHFFFAOYSA-N
• SMILES： COC1=CC=CC(=C1)C(C2=CC(=CC=C2)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

(3-fluorophenyl)(3-methoxyphenyl)methanol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (3-fluorophenyl)(3-methoxyphenyl)methanol

Recent Advances in the Study of (3-fluorophenyl)(3-methoxyphenyl)methanol (CAS: 844856-37-7) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound (3-fluorophenyl)(3-methoxyphenyl)methanol (CAS: 844856-37-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and applications in medicinal chemistry.

Recent studies have demonstrated that (3-fluorophenyl)(3-methoxyphenyl)methanol serves as a key building block in the synthesis of various bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the development of novel kinase inhibitors, where it was incorporated into the scaffold of compounds targeting tyrosine kinase receptors. The fluorophenyl and methoxyphenyl moieties were found to enhance binding affinity and selectivity, making this compound particularly valuable for structure-activity relationship (SAR) studies.

In addition to its utility in kinase inhibitor development, (3-fluorophenyl)(3-methoxyphenyl)methanol has shown promise in the design of central nervous system (CNS) therapeutics. A study published in ACS Chemical Neuroscience in early 2024 reported its incorporation into novel serotonin receptor modulators. The compound's unique stereochemistry and lipophilicity profile were critical for blood-brain barrier penetration, a key challenge in CNS drug development.

The synthetic routes to (3-fluorophenyl)(3-methoxyphenyl)methanol have also seen recent optimization. A 2023 paper in Organic Process Research & Development described a scalable, enantioselective synthesis using asymmetric hydrogenation of the corresponding ketone precursor. This advancement addresses previous challenges in producing the compound with high optical purity, which is essential for pharmaceutical applications where stereochemistry significantly impacts biological activity.

From a mechanistic perspective, computational studies have provided insights into the compound's conformational preferences and electronic properties. Density functional theory (DFT) calculations published in Physical Chemistry Chemical Physics (2023) revealed that the intramolecular hydrogen bonding between the hydroxyl group and methoxy oxygen contributes to the compound's stability and influences its reactivity in subsequent chemical transformations.

Looking forward, researchers anticipate expanding the applications of (3-fluorophenyl)(3-methoxyphenyl)methanol in targeted drug delivery systems. Preliminary results presented at the 2024 American Chemical Society National Meeting demonstrated its potential as a linker molecule in antibody-drug conjugates (ADCs), where its stability under physiological conditions and cleavability in target tissues could offer advantages over current linker technologies.

In conclusion, (3-fluorophenyl)(3-methoxyphenyl)methanol (CAS: 844856-37-7) continues to emerge as a valuable tool in medicinal chemistry, with recent research expanding its applications across multiple therapeutic areas. The compound's versatility, combined with improved synthetic accessibility, positions it as an important intermediate for future drug discovery efforts. Ongoing studies are expected to further elucidate its potential in addressing unmet medical needs.